2-[(4-ISOPROPYLANILINO)CARBONYL]-1-CYCLOHEXANECARBOXYLIC ACID
2-[(4-ISOPROPYLANILINO)CARBONYL]-1-CYCLOHEXANECARBOXYLIC ACID
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0766407
InChI:
InChI=1S/C17H23NO3/c1-11(2)12-7-9-13(10-8-12)18-16(19)14-5-3-4-6-15(14)17(20)21/h7-11,14-15H,3-6H2,1-2H3,(H,18,19)(H,20,21)
SMILES:
CC(C)C1=CC=C(C=C1)NC(=O)C2CCCCC2C(=O)O
Molecular Formula:
C17H23NO3
Molecular Weight:
289.4 g/mol
2-[(4-ISOPROPYLANILINO)CARBONYL]-1-CYCLOHEXANECARBOXYLIC ACID
CAS No.:
Cat. No.: VC0766407
Molecular Formula: C17H23NO3
Molecular Weight: 289.4 g/mol
* For research use only. Not for human or veterinary use.
![2-[(4-ISOPROPYLANILINO)CARBONYL]-1-CYCLOHEXANECARBOXYLIC ACID -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H23NO3 |
|---|---|
| Molecular Weight | 289.4 g/mol |
| IUPAC Name | 2-[(4-propan-2-ylphenyl)carbamoyl]cyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C17H23NO3/c1-11(2)12-7-9-13(10-8-12)18-16(19)14-5-3-4-6-15(14)17(20)21/h7-11,14-15H,3-6H2,1-2H3,(H,18,19)(H,20,21) |
| Standard InChI Key | WASRRXYMRFYFOG-UHFFFAOYSA-N |
| SMILES | CC(C)C1=CC=C(C=C1)NC(=O)C2CCCCC2C(=O)O |
| Canonical SMILES | CC(C)C1=CC=C(C=C1)NC(=O)C2CCCCC2C(=O)O |
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